Cas no 728-61-0 (Linderalactone)

Camphor lactone is a chemical substance with the molecular formula c15h16o3.

Linderalactone structure

Product Name:Linderalactone

CAS No:728-61-0

Molecular Formula:C₁₅H₁₆O₃

Molecular Weight:244.2857

CID:39730

PubChem ID:6450191

Linderalactone Properties

Names and Identifiers

- Linderalactone
- (4R,10E)-3,11-Dimethyl-4,8,9,12-tetrahydro-6H-4,7-methenofuro[3,2-c]oxacycloundecin-6-one
- (R,10E)-4,8,9,12-Tetrahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-6-one
- (R,E)-3,11-Dimethyl-8,9-dihydro-4H-4,7-(metheno)furo[3,2-c][1]oxacycloundecin-6(12H)-one
- LWCKQMHMTSRRAA-QGQQYVBWSA-N
- 1312AC
- 6H-4,7-Methenofuro(3,2-c)oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, (4R,10E)-
- CHEBI:69074
- NCGC00385309-01
- CHEMBL1080239
- C17425
- 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, [R-(E)]-
- HY-N0781
- Germacra-1(10),4,7,11-tetraen-15-oic acid, 8,12-epoxy-6alpha-hydroxy-, gamma-lactone, (E)-(+)-
- (1R,8E)-3,8-dimethyl-5,14-dioxatricyclo[10.2.1.02,6]pentadeca-2(6),3,8,12(15)-tetraen-13-one
- 6H-4,7-Methenofuro(3,2-c)oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, (R-(E))-
- (1R,8E)-3,8-dimethyl-5,14-dioxatricyclo[10.2.1.0?,?]pentadeca-2(6),3,8,12(15)-tetraen-13-one
- 728-61-0
- (R,7Z,10E)-3,11-dimethyl-4,8,9,12-tetrahydro-6H-4,7-(metheno)furo[3,2-c][1]oxacycloundecin-6-one
- AKOS015897170
- Q27137414
- AC-34847
- MS-23457
- Germacra-1(10),4,7,11-tetraen-15-oic acid, 8,12-epoxy-6.alpha.-hydroxy-, .gamma.-lactone, (E)-(+)-
- CS-0009799
- AKOS030231515
- 3,11-Dimethyl-4,8,9,12-tetrahydro-6H-4,7-(metheno)furo[3,2-c]oxacycloundecin-6-one
- (1R)-3,8-Dimethyl-5,14-dioxatricyclo[10.2.1.02,6]pentadeca-2(6),3,8,12(15)-tetraen-13-one
- 6H-4,7-Methenofuro[3,2-c]oxacycloundecin-6-one, 4,8,9,12-tetrahydro-3,11-dimethyl-, (4R)-
- DTXSID60993601
- FT-0689400
- Neolinderalactone
- Isolinderalactone
- DB-353618
- (1R,8E)-3,8-dimethyl-5,14-dioxatricyclo(10.2.1.02,6)pentadeca-2(6),3,8,12(15)-tetraen-13-one
- +Expand
- MDL： MFCD12031632
- InChIKey： LWCKQMHMTSRRAA-QGQQYVBWSA-N
- Inchi： 1S/C15H16O3/c1-9-4-3-5-11-7-13(18-15(11)16)14-10(2)8-17-12(14)6-9/h4,7-8,13H,3,5-6H2,1-2H3/b9-4+/t13-/m1/s1
- SMILES： O1C(C2C([H])([H])C([H])([H])C([H])=C(C([H])([H])[H])C([H])([H])C3=C(C(C([H])([H])[H])=C([H])O3)[C@@]1([H])C=2[H])=O |c:10|

Computed Properties

Exact Mass: 244.109944g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 244.109944g/mol
Monoisotopic Mass: 244.109944g/mol
Topological Polar Surface Area: 39.4Å²
Heavy Atom Count: 18
Complexity: 422
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 244.28

Experimental Properties

LogP: 3.39490
PSA: 39.44000
Refractive Index: 1.572
Boiling Point: 437.9 ℃ at 760 mmHg
Melting Point: No data available
Flash Point: 218.6°C
Color/Form: Cryst.
Density: 1.19

Linderalactone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FDAY-1mg	(R,10E)-4,8,9,12-Tetrahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-6-one	728-61-0	99%	1mg	$91.00	2024-04-21
A2B Chem LLC	AH16282-1mg	Linderalactone	728-61-0	≥98%(HPLC)	1mg	$158.00	2024-04-19
Aaron	AR00FDJA-1mg	(R,10E)-4,8,9,12-Tetrahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-6-one	728-61-0	98%	1mg	$31.00
Ambeed	A572163-1mg	(R,E)-3,11-Dimethyl-8,9-dihydro-4H-4,7-(metheno)furo[3,2-c][1]oxacycloundecin-6(12H)-one	728-61-0	98+%	1mg	$33.0	2024-07-18
ChemFaces	CFN99761-20mg	Linderalactone	728-61-0	>=98%	20mg	$198
ChemScence	CS-0009799-5mg	Linderalactone	728-61-0	≥98.0%	5mg	$202.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0869-20mg	Linderalactone	728-61-0	98%	20mg	$55	2023-09-20
DC Chemicals	DCX-037-20 mg	linderalactone	728-61-0	>98%	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1242605-20mg	(R,10E)-4,8,9,12-Tetrahydro-3,11-dimethyl-6H-4,7-methenofuro[3,2-c]oxacycloundecin-6-one	728-61-0	98%	20mg	$365	2023-05-17
MedChemExpress	HY-N0781-10mM*1mLinDMSO	Linderalactone	728-61-0	99.10%	10mM*1mLinDMSO	￥1340	2023-07-26

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Linderalactone Related Literature

1. Absolute configuration of linderalactone and linderane

Ken'ichi Takeda,Isao Horibe,Midori Teraoka,Hitoshi Minato Chem. Commun. (London) 1968 637
2. Crystal and molecular structure of the germacrane furanosesquiterpenoid linderalactone

Hirozo Koyama,Yoshiko Mizuno-Tsukuda J. Chem. Soc. Perkin Trans. 2 1977 646
3. Components of the root of Lindera strychnifolia Vill. Part XVIII. Neosericenyl acetate and dehydrolindestrenolide

H. Tada,H. Minato,K. Takeda J. Chem. Soc. C 1971 1070
4. Cope rearrangement of some germacrane-type furan sesquiterpenes. Part I

Ken'ichi Takeda,I. Horibe,H. Minato J. Chem. Soc. C 1970 1142
5. 873. Components of the root of Lindera strychnifolia Vill. Part VIII. Structures of linderalactone and isolinderalactone

Ken'ichi Takeda,Hitoshi Minato,Makoto Ishikawa J. Chem. Soc. 1964 4578
6. Sesquiterpenes of Lauraceae plants. Part I. Components of Neolitsea aciculata Koidz

Ken'ichi Takeda,I. Horibe,M. Teraoka,H. Minato J. Chem. Soc. C 1970 973
7. Components of the root of Lindera strychnifolia Vill. Part XV. Absolute configuration of linderalactone, linderane, and isolinderalactone and its derivatives

Ken'ichi Takeda,I. Horibe,M. Teraoka,H. Minato J. Chem. Soc. C 1969 1491
8. Components of the root of Lindera strychnifolia Vill. Part XVII. Structures of neolinderalactone and lindenenone

Ken'ichi Takeda,I. Horibe,M. Teraoka,H. Minato J. Chem. Soc. C 1969 2786
9. Absolute configuration of neolinderane, pseudoneolinderane, and linderadine

Ken'ichi Takeda,Isao Horibe,Hitoshi Minato Chem. Commun. (London) 1968 1168
10. Cope rearrangement of some germacrane-type furan sesquiterpenes. Part II. Relationship between conformations of carbocyclic ten-membered rings in germacrane-type furan sesquiterpenes and the stereochemistry of their Cope rearrangement products

Ken'ichi Takeda,Kazuo Tori,Isao Horibe,Masako Ohtsuru,Hitoshi Minato J. Chem. Soc. C 1970 2697

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